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Introduction

The Ac-WEHD-AFC TFA (Acetyl-L-tryptophyl-L-glutamyl-L-histidyl-L-aspartyl-7-amino-4-
trifluoromethylcoumarin, trifluoroacetate salt) assay is a highly sensitive method for the
detection of activity of group | caspases, which include caspase-1, -4, and -5. These caspases
are critical mediators of inflammation and pyroptosis, a form of programmed cell death. This
fluorogenic assay relies on the cleavage of the peptide substrate WEHD by active caspases,
which liberates the fluorescent molecule 7-amino-4-trifluoromethylcoumarin (AFC). The
resulting fluorescence can be quantified to determine caspase activity.

A crucial step in this assay is the preparation of a cell lysate that preserves caspase activity
while being compatible with the downstream enzymatic reaction. The choice of cell lysis buffer
is therefore paramount to obtaining accurate and reproducible results. This document provides
detailed protocols and guidance on selecting a compatible cell lysis buffer for the Ac-WEHD-
AFC TFA assay.

Principle of the Ac-WEHD-AFC TFA Assay
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The Ac-WEHD-AFC TFA assay is based on the following principle:

Substrate Specificity: The tetrapeptide sequence Trp-Glu-His-Asp (WEHD) is a specific
recognition motif for group | caspases.

e Fluorogenic Detection: The AFC fluorophore is quenched when conjugated to the WEHD
peptide.

e Enzymatic Cleavage: In the presence of active caspase-1, -4, or -5, the peptide bond C-
terminal to the aspartate residue is cleaved.

» Signal Generation: The release of free AFC results in a significant increase in fluorescence
intensity when excited at approximately 400 nm, with an emission maximum around 505 nm.

The intensity of the fluorescence is directly proportional to the activity of the caspases in the
sample.

Cell Lysis Buffer Compatibility

The selection of an appropriate cell lysis buffer is critical for the successful measurement of
caspase activity. An ideal lysis buffer should efficiently lyse cells and release intracellular
contents without denaturing or inhibiting the caspase enzymes. Furthermore, the buffer
components should not interfere with the fluorescence of the AFC fluorophore.

Based on established protocols and the chemical nature of the assay, the following table
summarizes compatible and incompatible components for a cell lysis buffer to be used with the
Ac-WEHD-AFC TFA assay.

Table 1: Compatibility of Lysis Buffer Components
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Component
Category

Compatible
Components

Incompatible
Components

Concentration &
Notes

Buffering Agent

HEPES, PIPES

Strong acids or bases

Typically 20-50 mM,
pH 7.2-7.5.

Detergents

CHAPS, NP-40
(Igepal CA-630),
Triton X-100

SDS, Sodium

Deoxycholate

Use non-ionic or
zwitterionic detergents
at low concentrations
(e.g., 0.1-0.5%). High
concentrations can

inhibit enzyme activity.

Reducing Agents

Dithiothreitol (DTT)

Typically 1-10 mM.
DTT is crucial for
maintaining the
reduced state of the
caspase's active site

cysteine.

Chelating Agents

EDTA, EGTA

Typically 1-2 mM.
Helps to inhibit
metalloproteases that
could degrade

caspases.

Salts

NacCl, KCI

High salt

concentrations

Typically 50-150 mM.
High ionic strength
can inhibit enzyme

activity.

Other Additives

Sucrose, Glycerol

Can be included at 5-
10% to stabilize

proteins.
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Protease inhibitor

cocktails (cysteine

Protease Inhibitors

protease inhibitors

omitted)

Important for
preventing non-
specific proteolysis of
caspases. Avoid
inhibitors targeting

cysteine proteases.

Experimental Protocols

This section provides detailed protocols for cell lysis and the subsequent Ac-WEHD-AFC TFA

assay.

Recommended Lysis Buffer Formulations

Lysis Buffer A (CHAPS-based)

Component Final Concentration For 50 mL

HEPES, pH 7.5 50 mM 2.5 mL of 1 M stock
CHAPS 0.1% (w/v) 50 mg

DTT 2 mM 100 pL of 1 M stock
EDTA 1mM 100 pL of 0.5 M stock
NacCl 150 mM 1.5 mL of 5 M stock
Protease Inhibitor Cocktail As recommended by ]

(optional) manufacturer As required
Nuclease-free water to 50 mL

Lysis Buffer B (NP-40 based)
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Component Final Concentration For 50 mL

HEPES, pH 7.4 20 mM 1 mL of 1 M stock
NP-40 (Igepal CA-630) 0.5% (viv) 250 pL

DTT 5 mM 250 pL of 1 M stock
EDTA 2 mM 200 pL of 0.5 M stock
Sucrose 10% (w/v) 59

Protease Inhibitor Cocktalil As recommended by )

(optional) manufacturer As required
Nuclease-free water to 50 mL

Note on "CHEGG Buffer": Some protocols may refer to a "CHEGG buffer". While a universally
defined composition for a buffer with this name is not readily available, published examples of
lysis buffers with similar applications often contain components like Tris-HCI, NaCl, EDTA, and
non-ionic detergents such as Triton X-100 and NP-40. For reproducible results, it is
recommended to use a fully defined buffer formulation as provided above.

Protocol 1: Preparation of Cell Lysates

A. For Suspension Cells

e Seed and treat cells as required for your experiment.

e Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

o Carefully remove the supernatant and wash the cell pellet once with ice-cold PBS.
o Centrifuge again at 500 x g for 5 minutes at 4°C and discard the supernatant.

» Resuspend the cell pellet in ice-cold Lysis Buffer at a concentration of 1-5 x 1076 cells per 50
pL.

 Incubate the cell suspension on ice for 10-15 minutes.
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o For complete lysis, perform a freeze-thaw cycle by freezing the lysate in a dry ice/ethanol
bath and thawing at room temperature.

e Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

o Carefully transfer the supernatant (cytosolic extract) to a pre-chilled microcentrifuge tube.
Keep on ice for immediate use or store at -80°C for later analysis.

« Determine the protein concentration of the lysate using a compatible protein assay (e.g.,
BCA assay).

B. For Adherent Cells
e Seed and treat cells in culture plates as required.
o Aspirate the culture medium and wash the cells once with ice-cold PBS.

o Carefully remove the PBS and add an appropriate volume of ice-cold Lysis Buffer directly to
the plate (e.g., 100 uL for a 6-well plate).

o Scrape the cells from the plate using a cell scraper and transfer the lysate to a pre-chilled
microcentrifuge tube.

 Incubate the lysate on ice for 10-15 minutes.

Proceed from step 7 of the protocol for suspension cells.

Protocol 2: Ac-WEHD-AFC TFA Caspase Assay

A. Reagent Preparation

o Assay Buffer: Prepare a 2X Assay Buffer containing 40 mM HEPES (pH 7.4), 4 mM EDTA,
0.2% CHAPS, and 10 mM DTT.

o Ac-WEHD-AFC Substrate Stock Solution: Reconstitute the lyophilized Ac-WEHD-AFC TFA
in sterile DMSO to a stock concentration of 10 mM. Store in aliquots at -20°C, protected from
light.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b10765567/docs?utm_src=pdf-body#application-notes-and-protocols-for-ac-wehd-afc-tfa-based-caspase-assay
https://www.benchchem.com/product/b10765567/docs?utm_src=pdf-body#application-notes-and-protocols-for-ac-wehd-afc-tfa-based-caspase-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o AFC Standard Stock Solution: Prepare a 1 mM stock solution of 7-Amino-4-
trifluoromethylcoumarin (AFC) in DMSO for generating a standard curve.

B. Assay Procedure
e If your cell lysates were frozen, thaw them on ice.
e In a 96-well black, flat-bottom plate, add the following to each well:

o Samples: 50 uL of cell lysate (containing 50-100 pg of protein, diluted with Lysis Buffer if
necessary).

o Negative Control: 50 uL of Lysis Buffer without cell lysate.

o Inhibitor Control (optional): 50 pL of cell lysate pre-incubated with a specific caspase-1
inhibitor (e.g., Ac-YVAD-CHO) for 15-30 minutes at 37°C.

e Prepare the reaction mix by diluting the 10 mM Ac-WEHD-AFC stock solution to a final
working concentration of 50 uM in 1X Assay Buffer (prepared by diluting the 2X Assay Buffer
with nuclease-free water).

e Add 50 pL of the 50 uM Ac-WEHD-AFC working solution to each well.
 Incubate the plate at 37°C for 1-2 hours, protected from light.

* Measure the fluorescence intensity using a fluorescence plate reader with an excitation
wavelength of 400 nm and an emission wavelength of 505 nm.

C. Data Analysis
» Subtract the fluorescence reading of the negative control (blank) from all sample readings.
« If using an AFC standard curve, calculate the concentration of AFC released in each sample.

o Express the caspase activity as the change in fluorescence units per unit of time per
milligram of protein.

Visualizations
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Caption: Caspase-1 activation pathway via the inflammasome.
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Experimental Workflow for Ac-WEHD-AFC TFA Assay
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Caption: Experimental workflow for the Ac-WEHD-AFC TFA assay.
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e To cite this document: BenchChem. [Application Notes and Protocols for Ac-WEHD-AFC
TFA-Based Caspase Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765567/docs#application-notes-and-protocols-for-
ac-wehd-afc-tfa-based-caspase-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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